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Compound of Interest

2-(1-Naphthyl)ethanesulfonyl
Compound Name:

Chloride
CAS No.: 104296-63-1
Cat. No.: B028088

Get Quote

Technical Guide: 2-(1-Naphthyl)ethanesulfonyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, properties, and
handling of 2-(1-Naphthyl)ethanesulfonyl Chloride. It is intended for use by professionals in
research, scientific, and drug development fields.

Chemical Identity and Properties

2-(1-Naphthyl)ethanesulfonyl Chloride is a sulfonyl halide compound. It serves as a
chemical intermediate, primarily in the synthesis of sulfonamides and other derivatives for
research and development.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 104296-63-1 [11[2]13][4]
Molecular Formula C12H11CIO2S [11[2][5]
Molecular Weight 254.73 g/mol [11[2]

White to light yellow to light
Appearance [1][2](3]
orange powder to crystal

Melting Point 46.0 to 50.0 °C [3]

Purity >97.0% (HPLC) [11[2][3]

Solubilit Slightly soluble in Toluene.
olubili
Y Decomposes in water.

Safety and Hazard Information

This compound is classified as corrosive and can cause severe skin burns and eye damage. It
is also corrosive to metals. Proper personal protective equipment (PPE) and handling
procedures are critical.

Table 2: Hazard Identification and Safety Precautions
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Hazard Statement

Precautionary Statement

Source

H290: May be corrosive to
metals.

P234: Keep only in original
container.

[3]

H314: Causes severe skin

burns and eye damage.

P260: Do not breathe dusts or
mists. P280: Wear protective
gloves, protective clothing,

face protection.

[3]L6]

P301+P330+P331: IF
SWALLOWED: Rinse mouth.

Do NOT induce vomiting.

[3]

P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.

[3]

P304+P340+P310: IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing. Immediately call
a POISON CENTER/doctor.

[3]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P501: Dispose of
contents/container to an

approved waste disposal plant.

[3]

Storage and Handling:

» Store in a cool, dry, well-ventilated area.[7]
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Keep container tightly closed and store under an inert gas.

The compound is moisture and heat sensitive.

Store refrigerated (0-10°C).[3]

Incompatible with strong oxidizing agents and strong bases.[7]

Experimental Protocols

While specific experimental protocols for 2-(1-Naphthyl)ethanesulfonyl Chloride are not
widely published, it is primarily used as a reagent for the synthesis of sulfonamides. The
following is a general, representative protocol for the reaction of a sulfonyl chloride with a
primary or secondary amine.

General Protocol for Sulfonamide Synthesis

This protocol outlines the synthesis of a sulfonamide from 2-(1-Naphthyl)ethanesulfonyl
Chloride and a generic amine in the presence of a base.

Materials:

¢ 2-(1-Naphthyl)ethanesulfonyl Chloride

e Primary or secondary amine

e Anhydrous dichloromethane (DCM) or other suitable aprotic solvent
o Tertiary amine base (e.g., triethylamine or pyridine)

e Round-bottom flask

o Magnetic stirrer and stir bar

» Nitrogen or argon gas inlet

¢ Addition funnel
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o Standard glassware for work-up and purification (separatory funnel, rotary evaporator,
chromatography column)

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (nitrogen or
argon), dissolve the amine in anhydrous DCM.

» Addition of Base: Add a slight excess (1.1-1.5 equivalents) of the tertiary amine base to the
solution and stir.

» Addition of Sulfonyl Chloride: Dissolve 2-(1-Naphthyl)ethanesulfonyl Chloride (1.0
equivalent) in a minimal amount of anhydrous DCM and add it to an addition funnel. Add the
sulfonyl chloride solution dropwise to the stirring amine solution at 0°C (ice bath).

» Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. The
reaction progress can be monitored by thin-layer chromatography (TLC).

o Work-up:

o Quench the reaction by the slow addition of water or a saturated aqueous solution of
ammonium chloride.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with a weak acid (e.g., 1M HCI) to remove excess
amine and base, then with a saturated aqueous solution of sodium bicarbonate, and finally
with brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

o Filter off the drying agent and concentrate the solution under reduced pressure using a
rotary evaporator.

« Purification: Purify the crude product by flash column chromatography or recrystallization to
yield the desired sulfonamide.
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Visualizations

Logical Workflow for Handling and Use

General Workflow for Handling 2-(1-Naphthyl)ethanesulfonyl Chloride
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Caption: Workflow for the safe handling and use of 2-(1-Naphthyl)ethanesulfonyl Chloride.

Reaction Pathway for Sulfonamide Synthesis
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General Reaction for Sulfonamide Synthesis
2-(1-Naphthyl)ethanesulfonyl Chloride
R-NH2 (Amine)

eactants

Base (e.g., Triethylamine) | Anhydrous Solvent (e.g., DCM)

Yields Forms

2-(1-Naphthyl)ethanesulfonamide Derivative Triethylammonium Chloride

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of a sulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [2-(1-Naphthyl)ethanesulfonyl Chloride safety data sheet
(SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028088/docs#2-1-naphthyl-ethanesulfonyl-chloride-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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